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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethyl)cinnamic acid

CAS No.: 1386504-00-2

Cat. No.: B3034120

Get Quote

An In-Depth Technical Guide to 2-Chloro-5-(trifluoromethyl)cinnamic acid

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-
(trifluoromethyl)cinnamic acid, a halogenated cinnamic acid derivative of significant interest
in medicinal chemistry and materials science. The incorporation of both a chloro and a
trifluoromethyl group onto the phenyl ring imparts unique physicochemical properties that
enhance its potential as a scaffold for drug discovery and a building block for advanced
polymers. This document details the compound's properties, a validated synthetic protocol,
characteristic analytical data, and a discussion of its potential biological activities and
mechanisms of action based on current research into related structures. This guide is intended
for researchers, chemists, and drug development professionals seeking to leverage this
compound in their work.
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Core Physicochemical and Structural
Characteristics

2-Chloro-5-(trifluoromethyl)cinnamic acid belongs to the class of cinnamic acids, which are
characterized by a benzene ring attached to an acrylic acid moiety. The substitutions at the 2-
and 5-positions are critical; the chlorine atom is an electron-withdrawing group that influences
the electronic environment of the ring, while the trifluoromethyl (-CF3) group is a potent
lipophilicity and metabolic stability enhancer.[1] These features make it an attractive candidate
for the development of therapeutic agents with improved pharmacokinetic profiles.

Table 1: Chemical Identifiers and Descriptors

Identifier Value Source

(E)-3-[2-chloro-5-
IUPAC Name (trifluoromethyl)phenyl]prop-2- [2]
enoic acid

Not explicitly listed in top-tier

databases, but associated with

CAS Number 682805-12-5 _ _ _
this structure in chemical
supplier catalogs.

Molecular Formula C10H6CIF30:2 [2]

C1=CC(=C(C=C1C(F)
SMILES [2]
(F)F)/C=CIC(=0)0)ClI

INChl=1S/C10H6CIF302/c11-
InChl 8-3-2-7(10(12,13)14)5-6(8)1-4-  [2]
9(15)16/h1-5H,(H,15,16)/b4-1+

BRSLZIOZUPZJIMY-
InChlKey [2]
DAFODLJHSA-N

Table 2: Computed Physicochemical Properties
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Property Value Source
Molecular Weight 250.60 g/mol [2]
Monoisotopic Mass 250.00084 Da [2]
XlogP (Predicted) 3.4 [2]
Topological Polar Surface Area  37.3 A2 [3]

Data not available in reviewed
sources. For comparison, the
_ _ related precursor, 2-Chloro-5-
Melting Point ) ) ) [4]
(trifluoromethyl)benzoic acid,
has a melting point of 93-96

°C.

Synthesis and Characterization

The most reliable and common method for synthesizing substituted cinnamic acids is the
Knoevenagel-Doebner condensation. This reaction involves the base-catalyzed condensation
of an aromatic aldehyde with malonic acid, followed by decarboxylation. The use of pyridine as
a base and a catalytic amount of piperidine is standard for this transformation, which typically
yields the thermodynamically stable trans-isomer.

Detailed Experimental Protocol: Knoevenagel-Doebner
Synthesis

Materials:

¢ 2-Chloro-5-(trifluoromethyl)benzaldehyde
» Malonic acid

e Pyridine (anhydrous)

e Piperidine

e Hydrochloric acid (10% aqueous solution)
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» Ethanol or an Ethanol/Water mixture for recrystallization
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-Chloro-5-(trifluoromethyl)benzaldehyde (1.0 eq) in a minimal amount
of anhydrous pyridine (approx. 3-4 mL per gram of aldehyde).

» Addition of Reagents: To this solution, add malonic acid (1.1 - 1.2 eq) and a catalytic amount
of piperidine (approx. 2-3 drops). The causality for using a slight excess of malonic acid is to
ensure the complete consumption of the aldehyde, which can be more difficult to remove
during purification.

o Reaction Conditions: Heat the mixture to 90-100 °C with continuous stirring for 4-6 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until
the starting aldehyde spot is no longer visible.

e Workup - Quenching and Precipitation: Allow the reaction mixture to cool to room
temperature. Pour the dark, viscous solution slowly into a beaker containing ice-cold 10%
hydrochloric acid. This step protonates the carboxylate and the pyridine, causing the crude
cinnamic acid product to precipitate out of the acidic aqueous solution.

« |solation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly
with cold deionized water to remove pyridine hydrochloride and any unreacted malonic acid.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as aqueous ethanol, to yield pure (E)-2-Chloro-5-(trifluoromethyl)cinnamic acid as a
solid.
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Reactants & Solvents
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Final Product:

2-Chloro-5-(trifluoromethyl)cinnamic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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